Cas no 39769-11-4 (Benzenamine, N-[(4-fluorophenyl)methylene]-4-methyl-)

• Product name: Benzenamine, N-[(4-fluorophenyl)methylene]-4-methyl-
• CAS No: 39769-11-4
• MF: C₁₄H₁₂FN
• MW: 213.250186920166
• CID: 1510713
• PubChem ID: 1799154

Benzenamine, N-[(4-fluorophenyl)methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(4-fluorophenyl)methylene]-4-methyl-
• 4-fluorobenzylidene-4-methylaniline
• AB00719889-01
• Z53773455
• AKOS024333578
• N-(4-FLUOROBENZYLIDENE)-PARA-TOLUIDINE
• AKOS001055848
• 39769-11-4
• N-(4-fluorobenzylidene)-4-methylaniline

• Inchi： InChI=1S/C14H12FN/c1-11-2-8-14(9-3-11)16-10-12-4-6-13(15)7-5-12/h2-10H,1H3
• InChI Key： NTPHQAYXOKEVIQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N=CC2=CC=C(C=C2)F

Computed Properties

• Exact Mass: 213.09546
• Monoisotopic Mass: 213.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 12.36